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Compound of Interest

Compound Name: 2-Bromopyridin-3-yl acetate

Cat. No.: B2699221 Get Quote

An In-Depth Technical Guide to the Safety Data for 2-Bromopyridin-3-yl Acetate

For the modern researcher, drug development professional, and scientist, a comprehensive

understanding of a chemical's safety profile is not merely a regulatory formality but a

cornerstone of experimental success and personal safety. This guide provides a detailed

examination of the safety and handling information for 2-Bromopyridin-3-yl acetate (CAS No:

92671-70-0), moving beyond a simple recitation of data sheet facts to explain the causality

behind safety protocols and experimental choices.

Chemical Identification and Core Properties
2-Bromopyridin-3-yl acetate is a substituted pyridine derivative. The presence of the

bromopyridine moiety makes it a useful building block in synthetic organic chemistry. However,

the structural elements—a halogenated heterocycle and an acetate group—also dictate its

hazard profile.
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Property Data Source

IUPAC Name (2-bromopyridin-3-yl) acetate [1]

Synonyms 2-Bromo-3-acetoxypyridine [1]

CAS Number 92671-70-0 [1]

Molecular Formula C₇H₆BrNO₂ [1]

Molecular Weight 216.03 g/mol [1]

A significant portion of the physical property data, such as boiling point, melting point, and

solubility, is not readily available in the reviewed public safety documents.[1] This data gap

necessitates a cautious approach, treating the compound as having unknown physical hazards

until empirically determined.

GHS Hazard Profile: A Mechanistic Perspective
The Globally Harmonized System (GHS) provides a clear framework for understanding the

primary hazards associated with 2-Bromopyridin-3-yl acetate. The classification points to its

irritant properties, which are common for functionalized aromatic compounds.

Signal Word:Warning[1]

GHS Hazard Pictogram:

alt text

Hazard Statements:[1]

H315 - Causes skin irritation: This is likely due to the molecule's ability to interact with and

disrupt the lipid bilayers of skin cells or react with proteins, leading to an inflammatory

response.

H319 - Causes serious eye irritation: The eyes are particularly sensitive, and exposure can

lead to significant, potentially damaging, inflammation. The acetate group could potentially

hydrolyze to acetic acid, contributing to the irritation.
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H335 - May cause respiratory irritation: Inhalation of dust or vapors can irritate the mucous

membranes of the respiratory tract, leading to coughing, shortness of breath, and

inflammation.

These hazards mandate the stringent use of personal protective equipment and engineering

controls to prevent any direct contact.

Proactive Exposure Control and Personal Protection
The primary directive for handling 2-Bromopyridin-3-yl acetate is the complete prevention of

contact. This is achieved through a multi-layered approach combining engineering controls and

personal protective equipment (PPE).

Engineering Controls:

Fume Hood: All handling of this compound must be conducted in a well-ventilated chemical

fume hood. This is the most critical engineering control to prevent respiratory exposure.[1]

Eyewash Station: An eyewash fountain must be readily accessible in any laboratory where

this material is stored or handled.[1]

Personal Protective Equipment (PPE):[1]

Gloves: Wear chemically resistant gloves (e.g., nitrile) to prevent skin contact.

Eye Protection: Chemical safety goggles or a face shield are mandatory to protect against

splashes and airborne particles.

Lab Coat: A flame-retardant lab coat must be worn to protect against skin exposure.

Respiratory Protection: While a fume hood is the primary control, if there is a risk of

exceeding exposure limits or in case of a spill, a NIOSH-approved respirator may be

necessary.

Safe Handling and Storage Protocols
The stability of 2-Bromopyridin-3-yl acetate is contingent on proper storage and handling.

Incompatibility with strong oxidizing agents is a key concern, as this can lead to vigorous,
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potentially hazardous reactions.[1]

Handling Procedures:[1]

Avoid Contact: Do not allow the substance to come into contact with skin, eyes, or clothing.

Prevent Inhalation: Avoid breathing any dust, fumes, or vapors.

Wash Thoroughly: Wash hands and any exposed skin thoroughly after handling.

No Consumption: Do not eat, drink, or smoke in the work area.

Storage Conditions:[1]

Store in a tightly-closed container.

Keep in a cool, dry, and well-ventilated area.

Store away from incompatible substances, particularly strong oxidizing agents.

Consider long-term storage in a cool, dry place to maintain chemical integrity.

Emergency Response: A Step-by-Step Workflow
In the event of an accidental exposure, a rapid and correct response is critical. The following

protocols are based on standard first-aid procedures for chemical irritants.

First-Aid Measures[1]
General Advice: Immediately remove any contaminated clothing. In all cases of exposure,

consult a physician and provide them with this safety data.

Inhalation: Move the affected person to fresh air. If breathing is difficult or has stopped,

provide artificial respiration or oxygen and seek immediate medical attention.

Skin Contact: Immediately flush the skin with copious amounts of running water for at least

15 minutes while removing contaminated clothing. If skin irritation persists, seek medical

attention.
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Eye Contact: Immediately flush the open eyes with running water for at least 15 minutes.

Ensure to flush under the eyelids. Remove contact lenses if present and easy to do. Seek

immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by

mouth to an unconscious person. Obtain immediate medical aid.

The logical flow of an emergency first-aid response can be visualized as follows:

Exposure Event

Immediate Actions

Medical Attention

Inhalation

Move to Fresh Air

Skin Contact

Remove Contaminated Clothing

Eye Contact

Flush Eyes with Water
(min. 15 mins)

Ingestion

Rinse Mouth
(Do NOT Induce Vomiting)

Seek Immediate
Medical Attention

Flush Skin with Water
(min. 15 mins)

Show SDS to Physician

Click to download full resolution via product page

First-Aid Response Workflow for Exposure
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Stability, Reactivity, and Disposal
Understanding the chemical's stability is key to preventing hazardous situations.

Reactivity: No specific reactivity data is available, but it is stable under recommended

storage conditions.[1]

Conditions to Avoid: Dust generation should be avoided.[1]

Incompatible Materials: Strong oxidizing agents are the primary incompatibility noted.[1]

Hazardous Decomposition Products: Upon combustion, this compound may produce toxic

gases including carbon oxides, nitrogen oxides, and hydrogen bromide.[1]

Disposal: All waste material must be disposed of in accordance with local, state, and federal

regulations. The compound should be sent to an approved waste disposal plant.[1] Do not

allow the product to enter drains or soil.[1]

Toxicological Data Gaps
A critical aspect of this guide is to highlight what is not known. For 2-Bromopyridin-3-yl
acetate, specific toxicological data such as LD50 or LC50 values, carcinogenicity, and

mutagenicity are not available in the consulted documentation.[1] This lack of data reinforces

the need for the highest level of caution and the strict adherence to exposure prevention

protocols. The principle of "treat as hazardous" is the only scientifically sound approach.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b2699221#2-bromopyridin-3-yl-acetate-safety-data-
sheet-sds-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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